alpha-(Bromomethyl)-2-thiophenemethanol methyl ether

• Molecular Formula: C7H9BrOS
• Molecular Weight: 221.12 g/mol
• IUPAC Name: 2-(2-bromo-1-methoxyethyl)thiophene
• InChI: InChI=1S/C7H9BrOS/c1-9-6(5-8)7-3-2-4-10-7/h2-4,6H,5H2,1H3
• InChI Key: IOYDAURBJJRBMO-UHFFFAOYSA-N
• Canonical SMILES: COC(CBr)C1=CC=CS1

Description

Alpha-(Bromomethyl)-2-thiophenemethanol methyl ether is a useful research compound. Its molecular formula is C7H9BrOS and its molecular weight is 221.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the halohydrin, α-(bromomethyl)-2-thiophenemethanol (10.0 g, 0.048 mole), described in Example 4, and p-toluenesulfonic acid (1.0 g) in 100 ml of the lower alkanol methanol, is heated at reflux for 5 hr. The mixture is concentrated and the concentrate extracted with ether. The ether extract is washed with water and brine, dried (MgSO4) and concentrated to yield a brown liquid which is purified by chromatography on silica gel to give α-(bromomethyl)-2-thiophenemethanol methyl ether; nmr (CDCl3) δ 3.36 (s, 3H), 3.58 (m, 2H), 4.68 (t, J = 6.5, 1H), 7.02 (m, 1H), 7.05 (m, 1H), 7.31 (m, 1H).